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Compound of Interest

Compound Name: Methyl 4-(1-aminoethyl)benzoate

Cat. No.: B2887038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Methyl 4-(1-aminoethyl)benzoate (CAS No. 80051-07-6). The following procedures are

designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
Methyl 4-(1-aminoethyl)benzoate is classified with specific hazards that necessitate the use

of appropriate personal protective equipment (PPE). The signal word for this chemical is

"Warning".

Hazard Summary

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: Sigma-Aldrich
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Recommended Personal Protective Equipment (PPE)

Given the hazards, the following PPE is mandatory when handling Methyl 4-(1-
aminoethyl)benzoate. This corresponds to a combination of Level C and D PPE guidance

from the EPA.[1][2]

PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect from splashes.[2][3][4]

Face Shield

Recommended when there is

a significant risk of splashing.

[1]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

pinholes before use.[5][6][7]

Laboratory Coat
To be worn over personal

clothing.[6]

Apron

A chemical-resistant apron is

advised for larger quantities or

when splashing is likely.[4]

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of solid and

volatile forms should be done

in a certified chemical fume

hood to avoid inhalation of

dust or vapors.[8]

Respirator

If a fume hood is not available

or if ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[9][10]
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Standard Operating Procedure for Handling Methyl
4-(1-aminoethyl)benzoate
This step-by-step guide outlines the safe handling, storage, and disposal of Methyl 4-(1-
aminoethyl)benzoate in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.

Verify that an eyewash station and safety shower are accessible and unobstructed.[11][12]

Prepare all necessary equipment and reagents before handling the chemical.

Keep a spill kit rated for chemical spills readily available.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat and appropriate closed-toe shoes.

Wear safety glasses or goggles.

Don the recommended chemical-resistant gloves.

3. Handling the Chemical:

Conduct all weighing and transferring of Methyl 4-(1-aminoethyl)benzoate within a

chemical fume hood to minimize inhalation exposure.[8]

Avoid direct contact with the skin, eyes, and clothing.[7][11]

Use a spatula or other appropriate tools for transferring the solid material.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

4. Storage:
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Store Methyl 4-(1-aminoethyl)benzoate in a tightly sealed, properly labeled container.[11]

[13]

Keep in a cool, dry, dark, and well-ventilated area.[11] The recommended storage

temperature is 2-8°C in an inert atmosphere.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[11][12]

5. Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[7][12]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[7][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[9][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[12]

6. Spill Response:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand).

Sweep up the absorbed material and place it into a suitable, sealed container for disposal.

[11][13]

Ventilate the area and wash the spill site after material pickup is complete.

7. Disposal:
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Dispose of waste containing Methyl 4-(1-aminoethyl)benzoate in a designated hazardous

waste container.[13]

All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Do not dispose of it down the drain.[14]

Contaminated labware and PPE should also be disposed of as hazardous waste.

Workflow for Handling Methyl 4-(1-
aminoethyl)benzoate
Caption: Workflow for the safe handling of Methyl 4-(1-aminoethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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